3-(2-Chloro-phenyl)-8-aza-bicyclo[3.2.1]octan-3-ol

• Molecular Formula: C13H16ClNO
• Molecular Weight: 237.72 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-8-azabicyclo[3.2.1]octan-3-ol
• InChI: InChI=1S/C13H16ClNO/c14-12-4-2-1-3-11(12)13(16)7-9-5-6-10(8-13)15-9/h1-4,9-10,15-16H,5-8H2
• InChI Key: CFSIJONZLHZMAG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2)(C3=CC=CC=C3Cl)O

Description

3-(2-Chloro-phenyl)-8-aza-bicyclo[3.2.1]octan-3-ol is a useful research compound. Its molecular formula is C13H16ClNO and its molecular weight is 237.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8-Benzyl-3-(2-chloro-phenyl)-8-aza-bicyclo[3.2.1]octan-3-ol (0.30 g, 0.93 mmol) was dissolved in methanol (5 mL) and 1-chloroethylchloroformate (0.14 mL) was added. The mixture was heated at reflux for 6 hours and allowed to cool. The solvent was removed by evaporation under vacuum and the residue precipitated from ethyl acetate with ether to give a white solid (0.12 g, 56%). LCMS m/z 287.2 [M+H]+. R.T.=1.96 min (Analytical Method 4).